Cas no 312612-54-7 (2,15-dimethyl-14-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-yl (2Z)-3-phenylprop-2-enoate)

• Product Name: 2,15-dimethyl-14-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-yl (2Z)-3-phenylprop-2-enoate
• CAS No: 312612-54-7
• MF: C₂₈H₃₄O₃
• MW: 418.567768573761
• CID: 5436047
• PubChem ID: 16804647
• Update Time: 2025-10-31

2,15-dimethyl-14-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-yl (2Z)-3-phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• (10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl) (Z)-3-phenylprop-2-enoate
• F3161-0401
• 2,15-dimethyl-14-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-yl (2Z)-3-phenylprop-2-enoate
• (Z)-10,13-dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl 3-phenylacrylate
• AKOS024480025
• 312612-54-7
• (3β)-3-[(1-Oxo-3-phenyl-2-propenyl)oxy]androst-5-en-17-one

• Inchi： 1S/C28H34O3/c1-27-16-14-21(31-26(30)13-8-19-6-4-3-5-7-19)18-20(27)9-10-22-23-11-12-25(29)28(23,2)17-15-24(22)27/h3-9,13,21-24H,10-12,14-18H2,1-2H3/t21-,22-,23-,24-,27-,28-/m0/s1
• InChI Key： BHWKXKHBCVBVDP-YPZLOKHQSA-N
• SMILES： [C@@H]1(OC(=O)C=CC2=CC=CC=C2)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)C(=O)CC3)CC=2

Computed Properties

• Exact Mass: 418.25079494g/mol
• Monoisotopic Mass: 418.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 551.8±50.0 °C(Predicted)

Additional information on 2,15-dimethyl-14-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-yl (2Z)-3-phenylprop-2-enoate

Introduction to 2,15-dimethyl-14-oxotetracyclo[8.7.0.0^2,7.0^11,15]heptadec-7-en-5-yl (2Z)-3-phenylprop-2-enoate (CAS No: 312612-54-7)

The compound 2,15-dimethyl-14-oxotetracyclo[8.7.0.0^2,7.0^11,15]heptadec-7-en-5-yl (2Z)-3-phenylprop-2-enoate, identified by its CAS number 312612-54-7, represents a structurally intricate molecule with significant potential in the field of chemical biology and pharmaceutical research. This tricyclic compound features a complex fused ring system, including a seven-membered enone moiety, which contributes to its unique chemical properties and reactivity. The presence of multiple stereocenters and functional groups such as the (2Z)-3-phenylprop-2-enoate side chain further enhances its versatility as a synthetic intermediate or lead compound.

In recent years, the exploration of highly substituted cyclic compounds has gained considerable attention due to their ability to mimic natural products and exhibit diverse biological activities. The structural motif of tetracyclo[8.7.0.0^2,7.0^11,15]heptadecane is particularly intriguing because it combines rigidity with flexibility, allowing for selective interactions with biological targets. The 14-oxo group introduces electrophilic centers that can participate in various chemical transformations, while the (2Z)-3-phenylprop-2-enoate moiety adds both electronic and steric effects that modulate the compound's behavior in biological systems.

One of the most compelling aspects of this compound is its potential application in drug discovery. The unique scaffold has been hypothesized to interfere with key enzymatic pathways by binding to specific protein pockets or inhibiting the activity of enzymes involved in metabolic disorders. Preliminary computational studies suggest that the (2Z)-3-phenylprop-2-enoate group can form hydrogen bonds and π-stacking interactions with amino acid residues in protein binding sites, making it an attractive candidate for structure-based drug design.

The synthesis of such complex molecules presents significant challenges due to their high degree of substitution and stereochemical complexity. However, advances in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision. Techniques such as cross-coupling reactions, ring-closing metathesis, and catalytic hydrogenation have been employed to assemble the tetracyclic core efficiently. Additionally, stereocontrol strategies are crucial to ensure the correct configuration of stereocenters, which is essential for biological activity.

Recent research has highlighted the importance of conformational flexibility in drug-like molecules. The seven-membered enone ring in 2,15-dimethyl-14-oxotetracyclo[8.7.0.0^2,7.0^11,15]heptadec-7-en-5-yl (2Z)-3-phenylprop-2-enoate provides a balance between rigidity and rotation around single bonds, allowing the molecule to adopt multiple conformations that may enhance its affinity for biological targets. This conformational diversity has been observed in other tricyclic compounds that exhibit potent pharmacological effects.

The (2Z)-3-phenylprop-2-enoate side chain is particularly noteworthy for its potential role in modulating biological activity. Phenyl groups are known to enhance binding affinity through π-interactions with aromatic residues in proteins, while the enoate moiety can engage in ester hydrolysis or redox reactions depending on the cellular environment. These properties make this compound a promising candidate for further investigation as a bioactive molecule.

In vitro studies have begun to explore the biological profile of this compound using various assay systems. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders and cancer biology. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis and characterization of such complex molecules also contribute to the broader field of organic chemistry by providing new insights into reaction mechanisms and synthetic strategies for constructing highly substituted cyclic systems. These efforts not only advance our understanding of molecular architecture but also pave the way for novel synthetic approaches that can be applied to other challenging targets.

The future direction of research on this compound will likely involve optimizing its synthesis for scalability and exploring its pharmacological properties in greater detail. Collaborative efforts between synthetic chemists and biologists will be essential to translate these promising chemical structures into viable therapeutic agents.

In conclusion,CAS No: 312612–54–7 represents a structurally fascinating molecule with significant potential in pharmaceutical research due to its complex fused ring system and functional groups such as the (2Z)-3–phenylprop–2–enoate moiety,tetracyclo[8·7·0·0^2·7.0^11·15]heptadecane core,and stereochemical complexity,14–oxo group,and conformational flexibility,(2Z)–configuration,and phenyl group,enoate side chain,biological activity,and synthetic challenges,drug discovery applications,and future research directions,structural complexity,and stereochemical control,conformational diversity,and biological targets,synthetic methodologies,and computational studies,biological assays,and pharmacological effects,organic chemistry insights,and therapeutic potential.